Cas no 21878-85-3 ( )

• Product Name: &nbsp
• CAS No: 21878-85-3
• MF: C₁₃H₅Br₂NO₃
• MW: 382.991701841354
• CID: 912084
• PubChem ID: 271209
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3,6-dibromo-2-nitrofluoren-9-one
• 3,6-Dibrom-2-nitro-fluoren-9-on
• 3,6-dibromo-2-nitro-9h-fluoren-9-one
• AC1L6Q12
• AC1Q218A
• AG-J-44982
• AR-1E9948
• CTK4E7870
• NSC114651
• 3,6-dibromo-2-nitro-fluoren-9-one
• AKOS025296222
• DS-013970
• 21878-85-3
• NSC-114651
• DTXSID50297185
•  

• Inchi： 1S/C13H5Br2NO3/c14-6-1-2-7-8(3-6)9-4-11(15)12(16(18)19)5-10(9)13(7)17/h1-5H
• InChI Key： WXANJNCIOOFCRX-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2C(C3C=CC(=CC=3C=2C=1)Br)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 380.86355
• Monoisotopic Mass: 380.864
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• Density: 2.025
• Boiling Point: 493.6°C at 760 mmHg
• Flash Point: 252.3°C
• Refractive Index: 1.735
• PSA: 60.21
• LogP: 4.85440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls